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Compound of Interest

Compound Name: C6HD4NO2

Cat. No.: B118739 Get Quote

This document provides immediate, essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling C6HD4NO2. The

chemical formula C6HD4NO2 corresponds to deuterated nitrobenzene, most commonly

Nitrobenzene-d5 (CAS No. 4165-60-0).[1][2][3][4] Given that deuteration does not significantly

alter the chemical hazards, the safety precautions for Nitrobenzene-d5 are based on the well-

established toxicological profile of nitrobenzene.

Nitrobenzene is a highly toxic compound that can be readily absorbed through the skin, as well

as by inhalation and ingestion.[5] It is classified as a combustible liquid and is suspected of

causing cancer and damaging fertility.[1] The primary acute health effect is

methemoglobinemia, a condition that reduces the blood's ability to carry oxygen, leading to

cyanosis (bluish skin), headache, dizziness, and potentially death.[5]

Hazard Identification and Exposure Limits
A summary of the key hazards associated with Nitrobenzene-d5 is presented below. All

personnel must be thoroughly trained on these risks before handling the substance.
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Hazard Classification Description

Acute Toxicity
Toxic if swallowed, in contact with skin, or if

inhaled.[1]

Carcinogenicity
Suspected of causing cancer (IARC Group 2B).

[1][6]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[1][6]

Target Organ Toxicity

Causes damage to organs (blood, spleen, liver,

CNS) through prolonged or repeated exposure.

[1][7]

Physical Hazard
Combustible liquid. Vapors may form explosive

mixtures with air.[1][7]

Environmental Hazard Toxic to aquatic life with long-lasting effects.[1]

Occupational Exposure Limits:

Agency Limit Value

OSHA PEL (8-hour TWA) 1 ppm (5 mg/m³) [skin]

NIOSH REL (10-hour TWA) 1 ppm (5 mg/m³) [skin]

ACGIH TLV (8-hour TWA) 1 ppm [skin]

Source:[7][8][9] (TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL:

Recommended Exposure Limit; TLV: Threshold Limit Value)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent any direct contact and minimize

exposure.
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PPE Category
Specific
Recommendations

Standards & Remarks

Hand Protection

Wear double gloves. The outer

glove should be a robust

material like Viton™ or butyl

rubber. The inner glove can be

a nitrile glove.

Ensure gloves are rated for

protection against

nitrobenzene. Discard and

replace gloves immediately if

contaminated.[10][11]

Eye & Face Protection

Chemical safety goggles are

required. A face shield must be

worn over goggles when there

is a splash hazard.

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166.[1][12]

Skin & Body Protection

A chemically resistant lab coat

or apron is mandatory. For

larger quantities or tasks with a

higher risk of splashing, a full-

body chemical-resistant suit

should be worn.

All protective clothing should

be removed before leaving the

work area and decontaminated

or disposed of as hazardous

waste.[10][13]

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

If engineering controls are

insufficient or for emergency

situations, a NIOSH-approved

full-face respirator with organic

vapor cartridges is required.

Follow OSHA respirator

regulations in 29 CFR

1910.134.[1][14]

Footwear
Closed-toe, chemically

resistant shoes are required.
[10]

Operational and Disposal Plans
Adherence to a strict, step-by-step protocol is essential for safe handling and disposal.

Step 1: Preparation and Engineering Controls
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Designated Area: All handling of Nitrobenzene-d5 must be conducted in a designated area

within a certified chemical fume hood to minimize inhalation exposure.[15]

Emergency Equipment: Ensure a safety shower and eyewash station are readily accessible

and have been recently tested.[13]

Material Review: Read and fully understand the Safety Data Sheet (SDS) before beginning

any work.[1]

Assemble PPE: Ensure all necessary PPE is available, in good condition, and properly worn

before entering the designated handling area.

Step 2: Safe Handling Procedure
Avoid Contact: Use extreme caution to avoid direct contact with skin, eyes, and clothing.[1]

Minimize Quantities: Use the smallest quantity of the chemical necessary for the experiment.

Prevent Ignition: Keep the chemical away from heat, sparks, open flames, and other ignition

sources. Use non-sparking tools and take measures to prevent the buildup of electrostatic

charge.[2][16]

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling, even if gloves were worn.[2][15]

Storage: Store Nitrobenzene-d5 in a tightly closed, properly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong oxidizing agents,

acids, and bases.[1][16]

Step 3: Spill and Emergency Procedures
Spill Cleanup:

Evacuate non-essential personnel from the spill area.[11]

Wearing full PPE, absorb the spill with an inert, non-combustible material such as

vermiculite, dry sand, or earth.[11]
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Collect the absorbed material into a suitable, sealed container for hazardous waste

disposal.[11]

Ventilate the area and decontaminate the spill surface.

First Aid:

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison

control center immediately.[1]

Step 4: Disposal Plan
Waste Collection: All Nitrobenzene-d5 waste, including contaminated materials and

disposable PPE, must be collected in a designated, sealed, and properly labeled hazardous

waste container.

Disposal Method: Waste must be disposed of as hazardous waste through a licensed

disposal company. This combustible material may be burned in a chemical incinerator

equipped with an afterburner and scrubber.[16]

Regulatory Compliance: Disposal must be in accordance with all applicable federal, state,

and local environmental regulations. Do not dispose of down the drain.[11][13]

Workflow for Handling C6HD4NO2
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Workflow for Safe Handling of C6HD4NO2 (Nitrobenzene-d5)
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Caption: A workflow diagram illustrating the key steps for safely handling Nitrobenzene-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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